Cas no 896358-81-9 (N-(2,4-dimethylphenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide)

• Product Name: N-(2,4-dimethylphenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide
• CAS No: 896358-81-9
• MF: C₂₀H₂₂N₂O₃S
• MW: 370.465283870697
• CID: 5479951
• Update Time: 2025-11-03

N-(2,4-dimethylphenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

• ZPRFIRZYHPRUJX-UHFFFAOYSA-N
• N-(2,4-dimethylphenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide

• Inchi： 1S/C20H22N2O3S/c1-13-5-7-18(14(2)10-13)21-26(24,25)17-11-15-4-3-9-22-19(23)8-6-16(12-17)20(15)22/h5,7,10-12,21H,3-4,6,8-9H2,1-2H3
• InChI Key： ZPRFIRZYHPRUJX-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C2C([H])([H])C([H])([H])C(N3C([H])([H])C([H])([H])C([H])([H])C(C=1[H])=C32)=O)(N([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H])(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(2,4-dimethylphenyl)-2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-triene-7-sulfonamide

Research Brief on N-(2,4-dimethylphenyl)-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-triene-7-sulfonamide (CAS: 896358-81-9)

The compound N-(2,4-dimethylphenyl)-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-triene-7-sulfonamide (CAS: 896358-81-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The tricyclic core structure of the molecule, combined with the sulfonamide moiety, confers high binding affinity to target proteins, making it a promising scaffold for further drug development. Computational modeling and in vitro assays have demonstrated its efficacy in modulating key biological targets, with IC50 values in the nanomolar range.

One of the most notable advancements in the research of this compound is its application in targeting protein-protein interactions (PPIs) that are traditionally considered "undruggable." The rigid tricyclic framework of the molecule allows it to occupy hydrophobic pockets on protein surfaces, disrupting critical interactions involved in disease progression. Recent publications in high-impact journals have validated its mechanism of action through crystallographic studies and kinetic analyses.

In addition to its inhibitory properties, the pharmacokinetic profile of N-(2,4-dimethylphenyl)-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-triene-7-sulfonamide has been extensively studied. Preclinical data indicate favorable absorption and distribution characteristics, with moderate plasma protein binding and acceptable metabolic stability. These properties position the compound as a viable candidate for further optimization and clinical development.

Despite these promising findings, challenges remain in the scalability of its synthesis and the mitigation of off-target effects. Recent efforts have focused on developing more efficient synthetic routes to produce the compound in high yields and purity, as well as on structure-activity relationship (SAR) studies to enhance selectivity. Collaborative research initiatives between academia and industry are expected to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, N-(2,4-dimethylphenyl)-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-triene-7-sulfonamide represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its unique structural attributes and potent bioactivity underscore its potential as a lead compound in the development of novel therapeutics for complex diseases. Ongoing research will be critical to fully elucidate its therapeutic potential and address existing limitations.